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Compound of Interest

Compound Name: 4-(3-Methylphenyl)pyrrolidin-2-one

Cat. No.: B2903229

In-Depth Technical Guide: 4-(3-
Methylphenyl)pyrrolidin-2-one

CAS Number: 1019650-80-6[1][2][3][4][5]

Synonyms: 4-m-tolylpyrrolidin-2-one[5]

Executive Summary

4-(3-Methylphenyl)pyrrolidin-2-one is a substituted y-lactam belonging to the pyrrolidinone
class of heterocyclic compounds. The pyrrolidinone ring is a significant pharmacophore found
in numerous biologically active molecules and approved pharmaceuticals.[6][7] While specific
research on the synthesis, properties, and biological activity of 4-(3-Methylphenyl)pyrrolidin-
2-one is limited in publicly available literature, this guide provides a comprehensive overview
based on established principles of pyrrolidinone chemistry and the known biological importance
of this scaffold. This document is intended for researchers, scientists, and professionals in drug
development, offering insights into its chemical nature, potential synthetic routes, and the
pharmacological context of the broader class of 4-substituted pyrrolidin-2-ones.

Chemical Structure and Properties

The chemical structure of 4-(3-Methylphenyl)pyrrolidin-2-one consists of a five-membered
pyrrolidin-2-one ring substituted at the 4-position with a 3-methylphenyl (m-tolyl) group.
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Chemical Structure:

l=.Chemical Structure of 4-(3-Methylphenyl)pyrrolidin-2-one

Figure 1. Chemical structure of 4-(3-Methylphenyl)pyrrolidin-2-one.

Physicochemical Data:

Property Value Source

CAS Number 1019650-80-6 [LI[21031[41[5]
Molecular Formula C11H13NO Inferred from structure
Molecular Weight 175.23 g/mol Inferred from formula
Synonyms 4-m-tolylpyrrolidin-2-one [5]

Note: Detailed experimental data on properties like melting point, boiling point, and solubility for
this specific compound are not readily available in the cited literature.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-(3-
Methylphenyl)pyrrolidin-2-one was not found in the reviewed literature, the synthesis of 4-
aryl-pyrrolidin-2-ones is a well-established area of organic chemistry. A common and effective
method involves the Michael addition of a nitroalkane to a substituted cinnamate, followed by
reduction of the nitro group and subsequent cyclization.

Generalized Experimental Protocol for the Synthesis of 4-Aryl-Pyrrolidin-2-ones:

e Michael Addition: A substituted ethyl cinnamate (e.g., ethyl 3-(3-methylphenyl)acrylate) is
reacted with a nitroalkane (e.g., nitromethane) in the presence of a base such as sodium
ethoxide or DBU (1,8-Diazabicyclo[5.4.0Jundec-7-ene) in a suitable solvent like ethanol or
THF. The reaction mixture is typically stirred at room temperature until completion, which can
be monitored by thin-layer chromatography (TLC).

 Purification of the Michael Adduct: The resulting y-nitro ester is isolated by quenching the
reaction with a weak acid, followed by extraction with an organic solvent and purification
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using column chromatography.

e Nitro Group Reduction and Lactamization: The purified y-nitro ester is then subjected to a
reduction of the nitro group. A common method is catalytic hydrogenation using a catalyst
such as Raney nickel or palladium on carbon (Pd/C) under a hydrogen atmosphere. This
reduction leads to the formation of the corresponding amino ester, which spontaneously
cyclizes to form the 4-aryl-pyrrolidin-2-one.

 Final Purification: The final product is purified by recrystallization or column chromatography
to yield the desired 4-aryl-pyrrolidin-2-one.

Below is a generalized workflow for the synthesis of 4-aryl-pyrrolidin-2-ones.

Generalized Synthesis of 4-Aryl-Pyrrolidin-2-ones

Step 1: Michael Addition

Aryl-substituted a,-unsaturated ester Nitroalkane Base (e.g., NaOEt, DBU)

Reaction -
y

y-Nitro ester intermediate

Step 2: Reduction and Cyclization

Reduction (e.g., Hz2, Pd/C) 4-Aryl-pyrrolidin-2-one

.

Spontaneous Cyclization

Click to download full resolution via product page

A generalized synthetic workflow for 4-aryl-pyrrolidin-2-ones.
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Biological and Pharmacological Context

The pyrrolidinone core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of
biological activities.[6] Derivatives have been developed as antibacterial, antifungal, anticancer,
and anticonvulsant agents.[6][8] The specific substitution at the 4-position of the pyrrolidinone
ring can significantly influence the pharmacological profile.

Although no specific biological data for 4-(3-Methylphenyl)pyrrolidin-2-one has been found,
related 4-substituted pyrrolidinone derivatives have been investigated for various therapeutic
applications. For instance, certain 4-substituted proline amides have been synthesized and
evaluated as potent and selective inhibitors of dipeptidyl peptidase IV (DPP-1V), a key target in
the treatment of type 2 diabetes.[9]

The diverse biological activities associated with the pyrrolidinone scaffold are illustrated in the
diagram below.

Reported Biological Activities of Derivatives

Pyrrolidinone Scaffold

Anticonvulsant Anticancer Antibacterial DPP-1V Inhibition Antifungal Soneetiline g @ Lo
(for related structures)

Click to download full resolution via product page

Diverse biological activities of the pyrrolidinone scaffold.

Conclusion and Future Directions

4-(3-Methylphenyl)pyrrolidin-2-one is a chemical entity whose specific properties and
applications are not yet extensively documented in scientific literature. However, its structural
class, the 4-aryl-pyrrolidin-2-ones, is of significant interest to the drug discovery and
development community. The established synthetic pathways for this class of compounds are
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robust, and the known wide-ranging biological activities of the pyrrolidinone scaffold suggest
that 4-(3-Methylphenyl)pyrrolidin-2-one could be a valuable subject for future research.

Further investigation into the synthesis, characterization, and biological screening of this
compound is warranted to explore its potential as a novel therapeutic agent. Researchers are
encouraged to investigate its activity in assays related to neurological disorders, metabolic
diseases, and infectious agents, given the precedents set by other members of the
pyrrolidinone family.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cymitquimica.com [cymitquimica.com]
. cymitquimica.com [cymitquimica.com]
. Buy Research Chemicals | Products | Biosynth [biosynth.com]

. Product List | BIOZOL [biozol.de]

. researchgate.net [researchgate.net]
. Synthesis of New Optically Active 2-Pyrrolidinones - PMC [pmc.ncbi.nim.nih.gov]

1
2
3
4
e 5. 2-PYRROLIDINONE, 4-(3-METHYLPHENYL) | 1019650-80-6 [chemicalbook.com]
6
7
8. researchgate.net [researchgate.net]
9

. (3,3-Difluoro-pyrrolidin-1-y1)-[(2S,4S)-(4-(4-pyrimidin-2-yl-piperazin-1-yl)-pyrrolidin-2-yl]-
methanone: a potent, selective, orally active dipeptidyl peptidase IV inhibitor - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [4-(3-Methylphenyl)pyrrolidin-2-one CAS number and
chemical structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2903229#4-3-methylphenyl-pyrrolidin-2-one-cas-
number-and-chemical-structure]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2903229?utm_src=pdf-body
https://www.benchchem.com/product/b2903229?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/3D-UQB65080/1019650-80-6/4-3-methylphenylpyrrolidin-2-one/
https://cymitquimica.com/pt/produtos/3D-UQB65080/4-3-methylphenylpyrrolidin-2-one/
https://www.biosynth.com/category/research-chemicals/view-all?viewtype=2&page=2319
https://www.biozol.de/en/product?category=Biochemikalien&__hstc=193825714.4b44870ec4a577029c49e44b73bd3bee.1688169602066.1688169602067.1688169602068.1&__hssc=193825714.1.1688169602069&__hsfp=2250127985&page=53080
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32742570.htm
https://www.researchgate.net/profile/Zahra-Hosseinzadeh-2/publication/319643095_An_Overview_on_Chemistry_and_Biological_Importance_of_Pyrrolidinone/links/6094d29c92851c490fbfb687/An-Overview-on-Chemistry-and-Biological-Importance-of-Pyrrolidinone.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270552/
https://www.researchgate.net/publication/319643095_An_Overview_on_Chemistry_and_Biological_Importance_of_Pyrrolidinone
https://pubmed.ncbi.nlm.nih.gov/19275964/
https://pubmed.ncbi.nlm.nih.gov/19275964/
https://pubmed.ncbi.nlm.nih.gov/19275964/
https://www.benchchem.com/product/b2903229#4-3-methylphenyl-pyrrolidin-2-one-cas-number-and-chemical-structure
https://www.benchchem.com/product/b2903229#4-3-methylphenyl-pyrrolidin-2-one-cas-number-and-chemical-structure
https://www.benchchem.com/product/b2903229#4-3-methylphenyl-pyrrolidin-2-one-cas-number-and-chemical-structure
https://www.benchchem.com/product/b2903229#4-3-methylphenyl-pyrrolidin-2-one-cas-number-and-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2903229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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